Cas no 1361819-97-7 (3-(2,5-Dichlorophenyl)-2-hydroxy-5-nitropyridine)

• Product Name: 3-(2,5-Dichlorophenyl)-2-hydroxy-5-nitropyridine
• CAS No: 1361819-97-7
• MF: C₁₁H₆Cl₂N₂O₃
• MW: 285.082940578461
• CID: 4919121
• Update Time: 2025-05-22

3-(2,5-Dichlorophenyl)-2-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-2-hydroxy-5-nitropyridine

• Inchi： 1S/C11H6Cl2N2O3/c12-6-1-2-10(13)8(3-6)9-4-7(15(17)18)5-14-11(9)16/h1-5H,(H,14,16)
• InChI Key： CCCFIILLQGTPHY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(NC=C(C=1)[N+](=O)[O-])=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 442
• XLogP3: 2.6
• Topological Polar Surface Area: 74.9

Additional information on 3-(2,5-Dichlorophenyl)-2-hydroxy-5-nitropyridine

3-(2,5-Dichlorophenyl)-2-hydroxy-5-nitropyridine: A Comprehensive Overview

The compound 3-(2,5-Dichlorophenyl)-2-hydroxy-5-nitropyridine (CAS No. 1361819-97-7) is a highly specialized organic compound with a unique structure that combines a pyridine ring with substituents that confer distinct chemical properties. This compound has garnered attention in various fields due to its potential applications in pharmaceuticals, agrochemicals, and materials science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of 3-(2,5-Dichlorophenyl)-2-hydroxy-5-nitropyridine is characterized by a pyridine ring substituted with a 2,5-dichlorophenyl group at the 3-position, a hydroxyl group at the 2-position, and a nitro group at the 5-position. These substituents significantly influence the compound's electronic properties and reactivity. The presence of electron-withdrawing groups like the nitro and dichlorophenyl moieties enhances the electrophilic character of the pyridine ring, making it more susceptible to nucleophilic attacks. This property is particularly valuable in organic synthesis for constructing complex molecules.

Recent studies have focused on optimizing the synthesis of 3-(2,5-Dichlorophenyl)-2-hydroxy-5-nitropyridine to improve yield and reduce environmental impact. Traditional methods involve multi-step reactions with harsh conditions; however, researchers have developed greener approaches using microwave-assisted synthesis and catalytic systems. For instance, a study published in *Green Chemistry* demonstrated that microwave irradiation can significantly accelerate the reaction while minimizing energy consumption and waste generation.

The compound's unique properties make it an attractive candidate for various applications. In pharmaceuticals, 3-(2,5-Dichlorophenyl)-2-hydroxy-5-nitropyridine has shown potential as an intermediate in drug discovery programs targeting anti-inflammatory and anticancer agents. Its ability to form stable complexes with metal ions has also been explored for designing metallo-drugs with enhanced bioavailability and efficacy.

In agrochemicals, this compound exhibits promising activity as a fungicide due to its ability to inhibit key enzymes involved in fungal growth. Field trials conducted in collaboration with agricultural research institutions have highlighted its effectiveness against common crop pathogens without adverse effects on plant health.

From a materials science perspective, 3-(2,5-Dichlorophenyl)-2-hydroxy-5-nitropyridine has been investigated for its role in designing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has opened new avenues for applications in gas storage, catalysis, and sensing technologies.

Understanding the toxicity profile of 3-(2,5-Dichlorophenyl)-2-hydroxy-5-nitropyridine is crucial for its safe handling and application. Recent toxicological studies have revealed that while the compound exhibits moderate cytotoxicity in vitro, its systemic toxicity is relatively low when administered at therapeutic doses. These findings underscore the need for further research to optimize its pharmacokinetics and minimize potential side effects.

In conclusion, 3-(2,5-Dichlorophenyl)-2-hydroxy-5-nitropyridine (CAS No. 1361819-97-7) stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to unlock new insights into its properties and potential uses. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.